Cas no 1807040-61-4 (4-Difluoromethoxy-2-fluorobenzotrifluoride)
1807040-61-4 structure
Product Name:4-Difluoromethoxy-2-fluorobenzotrifluoride
CAS No:1807040-61-4
MF:C8H4F6O
MW:230.107183456421
CID:4707891
Update Time:2023-08-15
4-Difluoromethoxy-2-fluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
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- 4-Difluoromethoxy-2-fluorobenzotrifluoride
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- Inchi： 1S/C8H4F6O/c9-6-3-4(15-7(10)11)1-2-5(6)8(12,13)14/h1-3,7H
- InChI Key： KZSHBXCVDAGXHZ-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C(F)(F)F)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Topological Polar Surface Area: 9.2
4-Difluoromethoxy-2-fluorobenzotrifluoride Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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